![molecular formula C13H14FNO2 B4139486 (4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid](/img/structure/B4139486.png)
(4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid
Overview
Description
(4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid, also known as FMAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMAA belongs to the class of acetic acid derivatives and has a molecular weight of 235.25 g/mol.
Mechanism of Action
The exact mechanism of action of (4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid is not fully understood. However, it is believed that this compound induces apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound has a selective cytotoxic effect on cancer cells, while sparing normal cells. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. This compound has also been shown to have analgesic and anticonvulsant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using (4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid in lab experiments is its selective cytotoxic effect on cancer cells, which makes it a potential candidate for cancer therapy. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy in experiments. The synthesis of this compound is also complex and requires specialized equipment and expertise.
Future Directions
Future research on (4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid could focus on improving its solubility and stability, as well as optimizing its synthesis method. This compound could also be studied for its potential use in combination therapy with other anticancer drugs. Further studies could also investigate the mechanism of action of this compound and its potential use in other therapeutic applications.
Scientific Research Applications
(4-fluoro-3-methylphenyl)[methyl(prop-2-yn-1-yl)amino]acetic acid has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound has anticancer properties and can induce apoptosis (programmed cell death) in cancer cells. This compound has also been studied for its potential use as an anticonvulsant and analgesic.
properties
IUPAC Name |
2-(4-fluoro-3-methylphenyl)-2-[methyl(prop-2-ynyl)amino]acetic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO2/c1-4-7-15(3)12(13(16)17)10-5-6-11(14)9(2)8-10/h1,5-6,8,12H,7H2,2-3H3,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVZHHMGIGBJRME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(C(=O)O)N(C)CC#C)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.